3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C27H29N5O2S2
• Molecular Weight: 519.7 g/mol
• IUPAC Name: (5Z)-3-butyl-5-[[7-methyl-4-oxo-2-(4-phenylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C27H29N5O2S2/c1-3-4-12-31-26(34)22(36-27(31)35)17-21-24(28-23-11-10-19(2)18-32(23)25(21)33)30-15-13-29(14-16-30)20-8-6-5-7-9-20/h5-11,17-18H,3-4,12-16H2,1-2H3/b22-17-
• Standard InChI Key: LSGJKELIZFMPTO-XLNRJJMWSA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C/C2=C(N=C3C=CC(=CN3C2=O)C)N4CCN(CC4)C5=CC=CC=C5)/SC1=S
• Canonical SMILES: CCCCN1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)N4CCN(CC4)C5=CC=CC=C5)SC1=S

Introduction

Synthesis and Chemical Reactivity

The synthesis of this compound typically involves multi-step organic synthesis techniques. Key steps include:

• Condensation Reactions: To form the thiazolidine and pyridopyrimidine rings.

• Substitution Reactions: To introduce the phenylpiperazine moiety.

Optimization of reaction conditions such as temperature, solvent choice, and catalysts is crucial for achieving high yields and purity.

Biological Activities and Potential Applications

Compounds with similar structures have shown promising biological activities, including:

• Anticancer Properties: Inhibition of enzymes involved in cancer cell proliferation.

• Antiviral Effects: Disruption of viral replication by targeting viral proteins.

These activities suggest potential therapeutic applications, particularly in the development of targeted therapies with reduced side effects.

Safety and Handling

While specific safety data for this compound is not available, similar compounds often exhibit skin and eye irritation properties. Handling should be done with caution, using appropriate protective equipment.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Unique Features
3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(2,6-dimethyl-4-morpholinyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	C23H28N4O3S2	Morpholine instead of phenylpiperazine
3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-ethyl-1-piperazinyl)-9-methyl-4H-pyrido[1,2-A]pyrimidin-4-one	C23H28N4O3S2	Piperazine instead of phenylpiperazine
3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-phenoxy-4H-pyrido[1,2-a]pyrimidin-4-one	C23H21N3O3S2	Phenoxy group instead of phenylpiperazine

These compounds share structural similarities but differ in their functional groups, which influence their chemical properties and biological activities.